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Compound of Interest

tert-Butyl 2-
Compound Name:
isopropylhydrazinecarboxylate

Cat. No.: B177040

For Researchers, Scientists, and Drug Development Professionals

Introduction: tert-Butyl 2-isopropylhydrazinecarboxylate (CAS No. 16689-35-3) is a
hydrazine derivative used as a building block in organic synthesis, particularly within the
pharmaceutical industry.[1] As with any chemical reagent, a thorough understanding of its
safety profile is paramount for ensuring safe handling and minimizing risk in the laboratory and
during process scale-up. This technical guide provides a comprehensive overview of the safety
data for tert-Butyl 2-isopropylhydrazinecarboxylate, compiled from material safety data
sheets (MSDS) and regulatory guidelines. The information is presented to be a practical
resource for researchers, chemists, and safety professionals.

Chemical and Physical Properties

A foundational aspect of chemical safety is understanding the substance's physical
characteristics. These properties can influence storage conditions, handling procedures, and
potential reactions.
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Property Value Source(s)
CAS Number 16689-35-3 [2][3]
Molecular Formula CsH1sN202 [3114]
Molecular Weight 174.24 g/mol [4]
White to Almost white Crystal -
Appearance (2]
Powder
Melting Point 47-51°C [1]
Boiling Point 80°C at 0.6 mmHg [1]
1-Boc-2-isopropylhydrazine,
tert-Butyl 3-
Synonyms (Isopropyl)carbazate, N'- [1114]

(propan-2-yl)(tert-
butoxy)carbohydrazide

Hazard Identification and Classification

tert-Butyl 2-isopropylhydrazinecarboxylate is classified as hazardous under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to acute toxicity and irritation.
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Experimental Safety Protocols

The hazard classifications listed above are determined through standardized experimental
protocols, predominantly those established by the Organisation for Economic Co-operation and
Development (OECD). While specific test results for tert-Butyl 2-
isopropylhydrazinecarboxylate are not publicly detailed, the methodologies follow these
general principles.
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e Acute Oral Toxicity (OECD Guideline 420, 423, or 425): This is typically determined using a
fixed-dose procedure in rodents.[3][5] Animals are administered a single oral dose of the
substance at defined levels (e.g., 5, 50, 300, 2000 mg/kg body weight).[5] Observations for
signs of toxicity and mortality are made over a period of at least 14 days.[5][6] The results
allow for classification into GHS categories based on the dose at which adverse effects are
observed.[3]

o Skin Irritation (OECD Guideline 439 or 404): Modern approaches prioritize in vitro methods
using reconstructed human epidermis (RhE) models (OECD 439).[4][7][8] The test
substance is applied to the tissue surface, and cell viability is measured after a set exposure
time. A significant reduction in viability indicates irritation potential.[8] If necessary, in vivo
tests (OECD 404) are performed on animals, where the substance is applied to the skin and
observed for erythema and edema over several days.[9]

o Eye Irritation (OECD Guideline 405): This test involves applying a single dose of the
substance to the eye of an experimental animal (typically a rabbit) and observing for effects
on the cornea, iris, and conjunctiva at specific intervals (e.g., 1, 24, 48, and 72 hours).[2][10]
[11] To reduce animal suffering, a weight-of-the-evidence analysis and in vitro pre-screening
are strongly recommended, and the use of anesthetics and analgesics is advised.[2][12]

Safe Handling and Emergency Procedures

A systematic approach to handling is crucial for mitigating the risks associated with tert-Butyl
2-isopropylhydrazinecarboxylate.
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1. Receipt & Storage

Receive Chemical

Inspect Container

Store in Refrigerator (2-8°C)
Keep Tightly Closed
Store Under Inert Gas

2. Engineefing & PPE

Use in Chemical Fume Hood
Ensure Good Ventilation

v

Wear:
- Nitrile Gloves
- Safety Goggles/Face Shield
- Lab Coat

Begin Work

3. Use & Waste

Avoid Dust Formation
Avoid Contact with Skin/Eyes
Avoid Inhalation

Collect Waste in

Designated, Labeled Container

End of Procedure

Dispose via Approved
Waste Disposal Service

4. Emergency Response

Spill Response:

Evacuate, Ventilate
Absorb with Inert Material

Exposure Response:

Follow First-Aid Measures
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Caption: Logical workflow for the safe handling of tert-Butyl 2-

isopropylhydrazinecarboxylate.

Exposure Controls and Personal Protection

Engineering Controls: Use this substance only in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.[10][11] Ensure that eyewash stations
and safety showers are readily accessible.[10]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to
prevent skin contact.[7]

o Respiratory Protection: If dust or aerosols are generated and engineering controls are
insufficient, use a NIOSH-approved particulate respirator.

Handling and Storage

Handling: Avoid the formation of dust and aerosols.[11] Prevent contact with skin, eyes, and
clothing.[11] Do not breathe dust or vapor.[10] Wash hands thoroughly after handling.[7]
Keep away from heat, sparks, and open flames.[10]

Storage: Store in a cool, dry, and well-ventilated place.[10][11] The recommended storage
temperature is in a refrigerator (2-8°C).[1][2] Keep the container tightly sealed to prevent
moisture ingress.[10][11] For long-term stability, storage under an inert atmosphere (e.g.,
nitrogen or argon) is recommended.[1]

First-Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[5][10]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
while removing contaminated clothing. If skin irritation persists, consult a physician.[1][5]
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e In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing.
Seek immediate medical attention.[10][11]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and call a physician or poison control center immediately.[5]
[10]

Fire-Fighting and Disposal

o Fire-Fighting Measures: Use extinguishing media appropriate for the surrounding fire.
Recommended media include water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[11] Firefighters should wear self-contained breathing apparatus (SCBA) and full
protective gear.[11]

» Disposal: Dispose of this chemical and its container through a licensed professional waste
disposal service. Do not allow it to enter drains or the environment. Follow all federal, state,
and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Profile of tert-Butyl 2-
isopropylhydrazinecarboxylate: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b177040#tert-butyl-2-
isopropylhydrazinecarboxylate-safety-data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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